Cas no 1105210-04-5 (1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine)

• Product Name: 1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine
• CAS No: 1105210-04-5
• MF: C₂₆H₂₄FN₃O₂S₂
• MW: 493.616066932678
• CID: 6528462
• Update Time: 2025-11-06

1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine
• (4-benzylpiperazin-1-yl)-[5-[[4-(4-fluorophenyl)-1,3-thiazol-2-yl]sulfanylmethyl]furan-2-yl]methanone

• Inchi： 1S/C26H24FN3O2S2/c27-21-8-6-20(7-9-21)23-18-34-26(28-23)33-17-22-10-11-24(32-22)25(31)30-14-12-29(13-15-30)16-19-4-2-1-3-5-19/h1-11,18H,12-17H2
• InChI Key： BCRLUKHFPYSISW-UHFFFAOYSA-N
• SMILES： C(N1CCN(CC2=CC=CC=C2)CC1)(C1=CC=C(CSC2=NC(C3=CC=C(F)C=C3)=CS2)O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine

Recent Advances in the Study of 1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine (CAS: 1105210-04-5)

The compound 1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine (CAS: 1105210-04-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, including a benzylpiperazine core and a fluorophenyl-thiazole moiety, has been the subject of several studies aimed at elucidating its biological activity and mechanism of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the furan-2-carbonyl group could significantly improve the compound's binding affinity to specific molecular targets, particularly those involved in inflammatory pathways. The study utilized molecular docking simulations and in vitro assays to validate these findings, highlighting the compound's potential as a lead candidate for anti-inflammatory drug development.

Another key area of investigation has been the compound's interaction with various enzymes and receptors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine exhibits selective inhibition of certain kinases implicated in cancer progression. The researchers employed X-ray crystallography to elucidate the binding mode of the compound, providing valuable insights for the design of more potent and selective kinase inhibitors.

In addition to its potential therapeutic applications, the compound's pharmacokinetic properties have also been a focus of recent studies. A preclinical study conducted in 2023 evaluated the compound's bioavailability, metabolic stability, and toxicity profile. The results indicated that while the compound demonstrates favorable metabolic stability, further optimization may be required to improve its oral bioavailability. These findings are critical for advancing the compound into clinical development.

Overall, the growing body of research on 1-benzyl-4-5-({4-(4-fluorophenyl)-1,3-thiazol-2-ylsulfanyl}methyl)furan-2-carbonylpiperazine underscores its potential as a versatile scaffold for drug discovery. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its utility in medicinal chemistry.